Cas no 61831-08-1 (Dibenzofuran, 1,2,3,4-tetrahydro-1-methyl-)

• Product Name: Dibenzofuran, 1,2,3,4-tetrahydro-1-methyl-
• CAS No: 61831-08-1
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 465120
• PubChem ID: 71391853
• Update Time: 2025-04-19

Dibenzofuran, 1,2,3,4-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran, 1,2,3,4-tetrahydro-1-methyl-
• 1-methyl-1,2,3,4-tetrahydrodibenzofuran
• DTXSID20813679
• 1-Methyl-1,2,3,4-tetrahydrodibenzo[b,d]furan
• 61831-08-1

• Inchi： 1S/C13H14O/c1-9-5-4-8-12-13(9)10-6-2-3-7-11(10)14-12/h2-3,6-7,9H,4-5,8H2,1H3
• InChI Key： FEYPSUVGIVXICW-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2=C1CCCC2C

Computed Properties

• Exact Mass: 186.10452
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14